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Technical Support Center: MOG (35-55) EAE
Induction
Welcome to the technical support guide for optimizing Myelin Oligodendrocyte Glycoprotein

(MOG) 35-55 peptide concentration for consistent Experimental Autoimmune

Encephalomyelitis (EAE) induction. As researchers, scientists, and drug development

professionals, achieving a robust and reproducible EAE model is paramount for generating

meaningful data. Variability in disease incidence and severity is a common challenge that can

often be traced back to suboptimal peptide concentration and related procedural

inconsistencies.

This guide is designed to provide you with field-proven insights and detailed troubleshooting

strategies in a direct question-and-answer format. We will delve into the causality behind

experimental choices, ensuring you not only follow steps but understand the critical scientific

principles that govern the success of your EAE model.
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Troubleshooting Guide: Common Issues &
Solutions
This section addresses the most frequent challenges encountered during EAE induction with

MOG (35-55).

Q1: Why am I seeing low or no EAE incidence in my
C57BL/6 mice?
Answer: This is one of the most common issues and can stem from several factors, often

related to suboptimal T cell activation and infiltration into the central nervous system (CNS).

Let's break down the likely causes:

Insufficient MOG (35-55) Dose: The dose of MOG (35-55) is critical for priming an adequate

population of autoreactive T cells. While doses in the literature for C57BL/6 mice range from

50 µg to 300 µg per mouse, a dose that is too low will fail to break immune tolerance

effectively.[1][2] A researcher noted that using less than 100 µg of MOG peptide per mouse

dramatically decreased disease incidence and led to a much wider spread in the day of

onset.[3]

Recommendation: If you are observing low incidence, the first step is to perform a dose-

titration study. Start with a concentration known to be effective, such as 200 µ g/mouse ,

and test lower concentrations (e.g., 150 µg, 100 µg) to find the optimal dose for your

specific laboratory conditions and mouse supplier.[3][4]

Poor Emulsion Quality: The MOG peptide must be emulsified in Complete Freund's Adjuvant

(CFA) to form a stable water-in-oil emulsion.[5][6] This emulsion acts as a depot, slowly

releasing the antigen and providing a sustained inflammatory signal necessary for T cell

activation.[7][8] If the emulsion is unstable ("breaks"), the antigen will be cleared too quickly,

resulting in poor immunization.

Recommendation: A stable emulsion will be thick, white, and will not disperse when a drop

is placed into a beaker of water.[9] Thorough mixing, for example, by using two syringes

connected by a three-way stopcock for at least 10 minutes, is crucial for creating a stable

emulsion.[4][10]
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Suboptimal Pertussis Toxin (PTX) Administration: PTX acts as an additional adjuvant and,

critically, facilitates the entry of pathogenic T cells across the blood-brain barrier.[7][8]

Incorrect dosage or timing of PTX injections is a frequent cause of EAE failure. PTX batches

can also vary in potency, affecting EAE development in a dose-dependent manner.[11]

Recommendation: For C57BL/6 mice, a standard protocol involves two intraperitoneal

(i.p.) injections of PTX: one on the day of immunization (Day 0) and a second dose

approximately 24-48 hours later (Day 1 or 2).[4][7][9][10] Doses typically range from 75-

300 ng per injection.[9][12] It is highly advisable to titrate each new lot of PTX to determine

its optimal potency for consistent EAE induction in your hands.[11]

Q2: The clinical scores in my EAE mice are highly
variable. What's causing this?
Answer: Variability in disease severity, even among genetically identical mice, is a frustrating

issue that can mask the effects of experimental treatments.[13][14] Several factors can

contribute to this heterogeneity:

Inconsistent Immunization Technique: Proper subcutaneous (s.c.) injection is vital for the

correct formation of the antigen depot.[7][8] If the emulsion is injected intradermally or leaks

from the injection site, the effective dose received by each mouse will vary.

Recommendation: Inject the MOG/CFA emulsion subcutaneously at two sites on the upper

back, typically 0.1 mL per site.[7][15] To prevent leakage, keep the needle inserted in the

subcutaneous space for 10-15 seconds after depressing the plunger.[8][16] Ensure the

same, experienced person performs all immunizations for an experiment to minimize

technical variability.[7]

Peptide Quality and Purity: The purity and integrity of the MOG (35-55) peptide are

paramount. A study comparing three commercially available MOG (35-55) peptides found

that the one with the highest purity (99.2%) and content (92.2%) induced EAE with 100%

incidence, while the others resulted in only 40% and 20% incidence, respectively.[17]

Residual counter-ions from synthesis, such as trifluoroacetic acid (TFA) versus acetate, can

also influence EAE development.[18]
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Recommendation: Always source your MOG (35-55) peptide from a reputable

manufacturer that provides a certificate of analysis with purity data (ideally >95%).[19]

When reconstituting, use sterile, nuclease-free water or PBS and follow the manufacturer's

solubility guidelines precisely.[4]

Mouse Stress and Environment: Stress can significantly impact EAE susceptibility.[7][16]

Factors like shipping stress, cage changes, noise, and handling can alter the immune

response and lead to inconsistent disease development.

Recommendation: Allow mice to acclimate to their new environment for at least one to two

weeks before starting any procedures.[16] Handle mice consistently and minimize

environmental stressors throughout the experiment.

In-Depth Protocols & Methodologies
Protocol 1: MOG (35-55) Dose-Titration Study for EAE
Induction
This protocol outlines a systematic approach to determine the optimal peptide concentration for

consistent EAE induction in C57BL/6 mice.

Objective: To identify the lowest dose of MOG (35-55) that induces a consistent, robust EAE

clinical course (e.g., >80% incidence with a mean peak score of 2.5-3.5) in your facility.

Materials:

Female C57BL/6 mice, 8-12 weeks old

MOG (35-55) peptide (high purity, >95%)

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra (e.g., 4

mg/mL)[9]

Pertussis Toxin (PTX)

Sterile PBS and Water for Injection

Syringes (1 mL and 3 mL) and needles (27G, 20G)
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Three-way stopcock

Procedure:

Group Allocation: Divide mice into at least four groups (n=8-10 mice per group).

Group 1: 200 µg MOG (35-55) per mouse (High-dose control)

Group 2: 150 µg MOG (35-55) per mouse

Group 3: 100 µg MOG (35-55) per mouse

Group 4: Vehicle Control (PBS/CFA emulsion)

Peptide Reconstitution: On the day of immunization, reconstitute the lyophilized MOG (35-

55) peptide in sterile PBS to create stock solutions for each concentration. For example, to

achieve a final injection concentration of 200 µg in 100 µL of aqueous solution, you would

make a 2 mg/mL stock.[4]

Emulsion Preparation:

For each group, prepare a 1:1 water-in-oil emulsion of the MOG peptide solution and CFA.

[4]

Draw the MOG solution into a 3 mL syringe and an equal volume of CFA into another 3 mL

syringe.

Connect the two syringes with a three-way stopcock.

Force the contents back and forth between the syringes for at least 10 minutes until a

thick, white, stable emulsion forms.[10]

Quality Control: Test the emulsion stability by placing a small drop into a beaker of cold

water. It should remain as a cohesive droplet and not disperse.

Immunization (Day 0):
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Inject each mouse subcutaneously (s.c.) at two sites on the upper back/flanks with 100 µL

of the appropriate emulsion per site (total volume 200 µL per mouse).[7][9]

Within 2 hours, administer the first dose of PTX (e.g., 200 ng) in 100 µL of PBS via

intraperitoneal (i.p.) injection.[9]

PTX Boost (Day 2): Administer a second dose of PTX (e.g., 200 ng) in 100 µL PBS via i.p.

injection.[9][10]

Monitoring and Scoring:

Begin daily monitoring for clinical signs of EAE starting on Day 7 post-immunization.[7][9]

Score mice daily using a standardized 0-5 scale. Blinded scoring is highly recommended

to prevent bias.[4][15]

Record body weights daily, as weight loss often precedes clinical onset.[10]

Data Analysis:

Calculate the disease incidence, mean day of onset, and mean peak clinical score for

each group.

Select the lowest MOG (35-55) concentration that provides consistent and robust disease

parameters according to your experimental needs.

Visualizing the Workflow
A clear understanding of the experimental sequence is crucial for success. The following

diagram illustrates the key decision points in optimizing your EAE induction protocol.
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Phase 1: Preparation & Standardization

Phase 2: Titration & Immunization

Phase 3: Evaluation & Refinement
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Caption: Workflow for optimizing MOG (35-55) concentration for EAE induction.
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Frequently Asked Questions (FAQs)
Q: Can I use male C57BL/6 mice for MOG (35-55) EAE?

A: Yes, EAE can be induced in male mice. However, female mice are more commonly

used as they tend to develop more severe and consistent disease, which mirrors the

higher incidence of MS in women. If using both sexes, they should be analyzed as

separate cohorts.

Q: How should I store my MOG (35-55) peptide?

A: Lyophilized peptide should be stored at -20°C or -80°C. Once reconstituted into a

solution, it is best to aliquot and store at -20°C to avoid repeated freeze-thaw cycles.[4]

The MOG/CFA emulsion can often be stored at 4°C for several days or even weeks prior

to immunization, but stability should be confirmed.[6][10]

Q: What are the key differences in EAE induction for other mouse strains, like SJL?

A: EAE susceptibility and the required antigen are highly dependent on the mouse strain's

MHC haplotype.[20] For example, SJL mice (H-2s) are typically immunized with a peptide

from proteolipid protein (PLP), such as PLP 139-151, to induce a relapsing-remitting form

of EAE.[16] MOG (35-55) is generally used for chronic EAE models in strains like C57BL/6

(H-2b).[13]

Q: What does a failed emulsion look like?

A: A failed or "broken" emulsion will appear separated, with distinct aqueous and oil

phases. It may look thin and watery rather than thick and creamy. If a drop is placed in

water, it will disperse and create an oily film on the surface instead of holding its shape.

Q: My mice develop skin ulcers at the injection site. Is this normal?

A: It is common for mice to develop bumps or granulomas at the injection sites 2-4 days

after injection.[8] In some cases (10-40% of mice), these can develop into sterile ulcers as

the body clears the emulsion. These usually heal on their own, but if they appear infected

or cause distress, the attending veterinarian should be consulted.[8]
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Troubleshooting Logic Diagram
When faced with inconsistent results, a logical diagnostic process is key. Use this decision tree

to pinpoint the source of your EAE induction issues.
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Caption: A decision tree for troubleshooting common EAE induction problems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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